Cas no 77414-45-0 (4-(3-chlorophenyl)-1,2,3-thiadiazole)

• Product Name: 4-(3-chlorophenyl)-1,2,3-thiadiazole
• CAS No: 77414-45-0
• MF: C₈H₅ClN₂S
• MW: 196.656698942184
• CID: 5362113
• Update Time: 2025-05-20

4-(3-chlorophenyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-(3-chlorophenyl)-
• 4-(3-chlorophenyl)-1,2,3-thiadiazole

• Inchi： 1S/C8H5ClN2S/c9-7-3-1-2-6(4-7)8-5-12-11-10-8/h1-5H
• InChI Key： HGHSJESYXWIMMC-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC(Cl)=C2)N=N1

Additional information on 4-(3-chlorophenyl)-1,2,3-thiadiazole

Chemical Profile of 4-(3-chlorophenyl)-1,2,3-thiadiazole (CAS No. 77414-45-0)

4-(3-chlorophenyl)-1,2,3-thiadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 77414-45-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, a heterocyclic structure characterized by the presence of sulfur and nitrogen atoms in its ring system. The specific substitution pattern, featuring a 3-chlorophenyl group attached to the thiadiazole core, imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural framework of 4-(3-chlorophenyl)-1,2,3-thiadiazole consists of a five-membered ring containing two nitrogen atoms and one sulfur atom. The 3-chlorophenyl moiety introduces a chloro substituent at the para position relative to the phenyl ring's third carbon atom. This substitution pattern not only influences the compound's reactivity but also its interactions with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (phenyl) groups creates a balance that can modulate the compound's pharmacokinetic profile, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in various therapeutic areas, including antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The thiadiazole core is known to exhibit bioisosteric properties with other heterocycles such as pyrazoles and pyrimidines, which are widely used in medicinal chemistry. The addition of functional groups like chloro substituents can enhance binding affinity to biological targets, thereby improving therapeutic efficacy.

One of the most compelling aspects of 4-(3-chlorophenyl)-1,2,3-thiadiazole is its versatility as a pharmacological scaffold. Researchers have leveraged this compound to develop novel molecules with enhanced selectivity and reduced toxicity. For instance, studies have demonstrated that thiadiazole derivatives can interact with enzymes and receptors involved in disease pathways by modulating their binding affinities. The 3-chlorophenyl group plays a crucial role in this interaction by providing a hydrophobic surface that complements the binding pockets of target proteins.

Recent advancements in computational chemistry have enabled more efficient screening of thiadiazole derivatives like 4-(3-chlorophenyl)-1,2,3-thiadiazole for potential drug candidates. Molecular docking simulations have been employed to predict how this compound might bind to specific biological targets, such as kinases or proteases implicated in cancer progression. These simulations have helped identify key interactions between the thiadiazole core and the target residues, guiding medicinal chemists in optimizing the molecule for better pharmacological properties.

The agrochemical industry has also shown interest in thiadiazole derivatives due to their potential as pesticides or herbicides. Compounds like 4-(3-chlorophenyl)-1,2,3-thiadiazole have been investigated for their ability to inhibit enzymes involved in plant growth regulation or pathogen metabolism. The 3-chlorophenyl group contributes to the compound's stability under environmental conditions while maintaining its biological activity against pests or weeds. This dual functionality makes it an appealing candidate for developing sustainable agricultural solutions.

In terms of synthetic chemistry, 4-(3-chlorophenyl)-1,2,3-thiadiazole can be synthesized through various pathways involving condensation reactions between appropriate precursors. One common approach involves the reaction of 3-chlorobenzaldehyde with thiosemicarbazide under acidic conditions to form the thiadiazole ring system. Subsequent functionalization steps can introduce additional modifications if needed. The synthesis of this compound has been optimized for high yield and purity, ensuring that researchers can reliably obtain sufficient quantities for their studies.

The pharmacokinetic profile of 4-(3-chlorophenyl)-1,2,3-thiadiazole is another area of active investigation. Studies have examined how the compound is metabolized in vivo and how its absorption, distribution, metabolism, and excretion (ADME) properties might influence its therapeutic effectiveness. The presence of the thiadiazole core and the 3-chlorophenyl substituent affects these processes significantly. For example, metabolic studies have revealed that this compound undergoes oxidative degradation primarily in the liver before being excreted via bile or urine.

Future research directions for 4-(3-chlorophenyl)-1,2,3-thiadiazole may include exploring its potential as an intermediate in multi-target drug design or investigating its role in modulating neural pathways associated with neurological disorders. The flexibility of its molecular framework allows for further derivatization into more complex structures with tailored biological activities. By combining experimental synthesis with computational modeling techniques, 4-(3-chlorophenyl)-1,23/thiadiazole holds promise as a versatile building block for innovative therapeutics.

In conclusion, 4-( 13/ chlorop hen yl) - 12/ 23 - th i ad ia z ole (CAS No . 77414-45-0) represents an intriguing compound with significant potential across multiple domains including pharmaceuticals, ag rochemical s, an d synthetic ch emistry . Its unique structural features, particularly th e intera ction b et wee n th e 13/ ch lor o phen yl gro up an d th e t hi ad ia z ole core, make it a valuable scaffold for developing novel molecules with improved bioavailability and target specificity . As research continues to uncover new applications for thiadiaz ole deriva tives , compounds like this one are poised to play an increasingly important role i n advancing scien tific und erstanding an d develop ing next-generation therapeutics .